Cas no 83013-81-4 ((-)-melilotocarpan D)

(-)-melilotocarpan D structure
Product name:(-)-melilotocarpan D
(-)-melilotocarpan D Chemical and Physical Properties
Names and Identifiers
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- (-)-melilotocarpan D
- fistulaflavonoid A
- (6aR,11aR)-6a,11a-Dihydro-3,9-dimethoxy-6H-benzofuro[3,2-c][1]benzopyran-4,10-diol (ACI)
- 6H-Benzofuro[3,2-c][1]benzopyran-4,10-diol, 6a,11a-dihydro-3,9-dimethoxy-, (6aR-cis)- (ZCI)
- Melilotocarpan D
- 4,10-Dihydroxy-3,9-dimethoxypterocarpan
- SCHEMBL20138484
- 3,9-dimethoxy-6a,11a-dihydro-6H-[1]benzouro[3,2-c]chromene-4,10-diol
- LMPK12070084
- 4,10-Dihydroxy-3,10-dimethoxypterocarpan
- CHEBI:175055
- DTXSID901131885
- 83013-81-4
- (6aR,11aR)-6a,11a-Dihydro-3,9-dimethoxy-6H-benzofuro[3,2-c][1]benzopyran-4,10-diol
- 6H-Benzofuro[3,2-c][1]benzopyran-4,10-diol, 6a,11a-dihydro-3,9-dimethoxy-, (6aR,11aR)-
- SCHEMBL20138482
- Meliotocarpan D
- FS-8473
- AKOS040734288
-
- Inchi: 1S/C17H16O6/c1-20-11-6-4-9-15-10(7-22-16(9)13(11)18)8-3-5-12(21-2)14(19)17(8)23-15/h3-6,10,15,18-19H,7H2,1-2H3/t10-,15-/m0/s1
- InChI Key: TYCXZCXHNKDQCZ-BONVTDFDSA-N
- SMILES: OC1C(OC)=CC=C2[C@@H]3OC4C(=C(C=CC=4[C@@H]3COC=12)OC)O
Computed Properties
- Exact Mass: 316.09468823g/mol
- Monoisotopic Mass: 316.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 77.4Ų
(-)-melilotocarpan D Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
ChemFaces | CFN95401-5mg |
Meliotocarpan D |
83013-81-4 | >=95% | 5mg |
$413 | 2023-09-19 |
(-)-melilotocarpan D Related Literature
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1. Book reviews
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:83013-81-4)MeliotocarpanD

Purity:≥98%
Quantity:5mg/20mg/50mg
Price ($):Inquiry